molecular formula C12H9N3O2 B5746286 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine

2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine

Cat. No. B5746286
M. Wt: 227.22 g/mol
InChI Key: KDRWFTBQORSHMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as MPO, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.

Scientific Research Applications

2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has shown potential applications in various scientific research fields. One of the most significant applications of 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine is in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, such as cancer, Alzheimer's disease, and inflammation. 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to inhibit the activity of acetylcholinesterase, which is an enzyme involved in the progression of Alzheimer's disease. Additionally, 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine involves the inhibition of various enzymes and pathways involved in disease progression. In the case of cancer, 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine induces apoptosis by activating the caspase pathway and inhibiting the activity of anti-apoptotic proteins. It also inhibits angiogenesis by blocking the VEGF pathway. In the case of Alzheimer's disease, 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine inhibits the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. Additionally, 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.
Biochemical and Physiological Effects:
2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported to have various biochemical and physiological effects. In vitro studies have shown that 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine inhibits the growth of cancer cells and induces apoptosis. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease. Additionally, 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In vivo studies have shown that 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has low toxicity and is well-tolerated, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments include its potential applications in various scientific research fields, its low toxicity, and its well-tolerated nature. However, the limitations of using 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments include its high cost of synthesis, the need for specialized equipment and expertise, and the limited availability of the compound.

Future Directions

There are several future directions for the research and development of 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine. One potential direction is the optimization of the synthesis method to improve the yield and reduce the cost of production. Another direction is the exploration of the potential applications of 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine in other scientific research fields, such as materials science and catalysis. Additionally, further studies are needed to fully understand the mechanism of action of 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine has been reported using different methods. One of the most commonly used methods involves the reaction of 2-methyl-3-furoic acid hydrazide with pyridine-2-carbaldehyde in the presence of phosphorus oxychloride. This reaction results in the formation of the desired compound with a yield of around 70%. Other methods involve the use of different reagents and catalysts, such as sodium nitrite and copper (II) sulfate, to achieve the synthesis of 2-[5-(2-methyl-3-furyl)-1,2,4-oxadiazol-3-yl]pyridine.

properties

IUPAC Name

5-(2-methylfuran-3-yl)-3-pyridin-2-yl-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9N3O2/c1-8-9(5-7-16-8)12-14-11(15-17-12)10-4-2-3-6-13-10/h2-7H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDRWFTBQORSHMJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CO1)C2=NC(=NO2)C3=CC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

227.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.